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Compound of Interest

Compound Name: 1-Bromoheptadecane

Cat. No.: B013588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Bromoheptadecane. Designed for laboratory and drug development

settings, this document synthesizes critical data to ensure the safe and effective use of this

compound. All quantitative data is presented in structured tables for clarity, and a detailed

workflow for spill management is provided.

Section 1: Physicochemical and Hazard Profile
1-Bromoheptadecane is a long-chain alkyl bromide.[1][2][3][4][5] While specific toxicological

data is largely unavailable, its chemical nature necessitates careful handling to minimize

exposure and mitigate potential risks. The following tables summarize its key physical

properties and available safety information.

Table 1: Physical and Chemical Properties of 1-Bromoheptadecane
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Property Value Source

Molecular Formula C17H35Br [1][6][7]

Molecular Weight 319.36 g/mol [1][2][4][7]

CAS Number 3508-00-7 [1][2][4][6][7][8]

EC Number 222-506-2 [1][2][3][6]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

[6]

Melting Point 29-32 °C (lit.) [6][8]

Boiling Point
186 °C (lit.); 126-128 °C / 0.1

mmHg (lit.)
[2][3][8]

Density 0.99 g/cm³

Flash Point 145 °C [6]

Solubility No data available

Table 2: Hazard Identification and Safety Classifications

Hazard Classification Details Source

GHS Hazard Statements No data available

Signal Word No data available

Storage Class 11 - Combustible Solids [2][3]

WGK (Water Hazard Class) WGK 3 [2][3][8]

Section 2: Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensuring laboratory safety. The following

protocols are derived from established safety data sheets.
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 1-
Bromoheptadecane. The following PPE is recommended:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards are mandatory.

Hand Protection: Chemical-impermeable gloves that have been inspected prior to use are

required. After handling, hands should be washed and dried thoroughly.

Skin and Body Protection: Wear fire/flame resistant and impervious clothing. A lab coat or

overalls should be worn.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used. In well-ventilated areas, a dust mask (type N95, US) may be

sufficient.[2][3]

Handling Procedures
Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent fire from electrostatic discharge.

Do not allow clothing wet with the material to remain in contact with the skin.[9]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from sources of ignition.[9]

Store away from incompatible materials, such as strong oxidizing agents and strong bases,

and foodstuff containers.[9][10][11]
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Section 3: Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.

Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a doctor if irritation persists.

In Case of Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide.[9]

Firefighting Equipment: Wear self-contained breathing apparatus (SCBA) if necessary.

Accidental Release Measures
In the event of a spill, the following workflow should be initiated to ensure the safety of

personnel and the environment.
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Caption: Workflow for handling a 1-Bromoheptadecane spill.
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Experimental Protocol for Spill Containment and Cleanup:

Materials: Inert absorbent material (e.g., sand, silica gel, acid binder), spark-proof tools,

sealable containers for disposal, appropriate PPE.[10]

Methodology:

1. Upon discovery of a spill, immediately evacuate personnel from the affected area and

remove all sources of ignition.

2. If it is safe to do so, increase ventilation in the area.

3. Personnel involved in the cleanup must wear the appropriate PPE as outlined in Section

2.1.

4. Prevent the further spread of the spill by containing it with an inert absorbent material.[10]

5. Using spark-proof tools, carefully collect the absorbed material and place it into a suitable,

closed container for disposal.

6. Wash the spill area thoroughly with soap and water.

7. Dispose of the contaminated waste in accordance with local, state, and federal

regulations.

8. Document the spill and the cleanup procedure as per institutional protocols.

Section 4: Toxicological and Ecological Information
Detailed toxicological and ecological data for 1-Bromoheptadecane is not readily available in

the reviewed literature. The following table summarizes the current status of the data.

Table 3: Toxicological and Ecological Data
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Endpoint Result Source

Acute Toxicity No data available

Toxicity to Fish No data available

Toxicity to Daphnia No data available

Toxicity to Algae No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available

Given the lack of specific data, it is prudent to handle 1-Bromoheptadecane as a substance of

unknown toxicity and to take all necessary precautions to avoid exposure and environmental

release. Discharge into drains or the environment must be avoided.

Section 5: Reactivity and Stability
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Sources of ignition.

Incompatible Materials: Strong oxidizing agents and strong bases.[10][11]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide, and hydrogen halides.[9][11]

This guide is intended to provide a foundation for the safe handling of 1-Bromoheptadecane.

It is imperative that all users consult the most current Safety Data Sheet (SDS) provided by the

manufacturer and adhere to all institutional safety protocols. A thorough risk assessment

should be performed before commencing any new experimental work involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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